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Compound of Interest

Compound Name: 2,6-Diphenylaniline

Cat. No.: B1600732

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Diphenylaniline, a sterically hindered aromatic amine, is a molecule of significant interest
in various fields of chemical science, from materials science to medicinal chemistry. Its unique
structural architecture, featuring two phenyl groups flanking an aniline core, imparts a distinct
set of physicochemical properties that govern its reactivity, molecular interactions, and potential
applications. This technical guide provides a comprehensive exploration of the core
physicochemical properties of 2,6-diphenylaniline, offering both established data and insights
into the experimental methodologies for their determination. Understanding these fundamental
characteristics is paramount for its effective utilization in the synthesis of organic ligands,
metal-organic frameworks, organic light-emitting devices (OLEDSs), and for the rational design
of novel therapeutic agents.[1][2]

Molecular Structure and Identification

The foundational step in characterizing any chemical entity is to ascertain its molecular
structure and unambiguous identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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